(5E)-5-[(4-acetylphenyl)hydrazinylidene]-4-methyl-2,6-dioxo-1-prop-2-enylpyridine-3-carbonitrile

• Molecular Formula: C18H16N4O3
• Molecular Weight: 336.3 g/mol
• IUPAC Name: (5E)-5-[(4-acetylphenyl)hydrazinylidene]-4-methyl-2,6-dioxo-1-prop-2-enylpyridine-3-carbonitrile
• InChI: InChI=1S/C18H16N4O3/c1-4-9-22-17(24)15(10-19)11(2)16(18(22)25)21-20-14-7-5-13(6-8-14)12(3)23/h4-8,20H,1,9H2,2-3H3/b21-16+
• InChI Key: QLYQWRDRVSUGFX-LTGZKZEYSA-N
• Isomeric SMILES: CC\1=C(C(=O)N(C(=O)/C1=N/NC2=CC=C(C=C2)C(=O)C)CC=C)C#N
• SMILES: CC1=C(C(=O)N(C(=O)C1=NNC2=CC=C(C=C2)C(=O)C)CC=C)C#N

Description

(5E)-5-[(4-acetylphenyl)hydrazinylidene]-4-methyl-2,6-dioxo-1-prop-2-enylpyridine-3-carbonitrile, also known as APHC, is a chemical compound that has been studied for its potential applications in scientific research. This compound has shown promising results in various studies and has been found to have several potential benefits in the field of scientific research.

Mechanism of Action

The mechanism of action of (5E)-5-[(4-acetylphenyl)hydrazinylidene]-4-methyl-2,6-dioxo-1-prop-2-enylpyridine-3-carbonitrile involves its ability to bind to specific receptors or enzymes in the body, leading to the inhibition of their activity. This inhibition can lead to various biochemical and physiological effects, which can be beneficial in certain research applications.
Biochemical and Physiological Effects:
(5E)-5-[(4-acetylphenyl)hydrazinylidene]-4-methyl-2,6-dioxo-1-prop-2-enylpyridine-3-carbonitrile has been found to have several biochemical and physiological effects in various studies. It has been shown to inhibit the activity of certain enzymes such as tyrosinase and acetylcholinesterase, which can have potential applications in the field of medicinal chemistry. Additionally, (5E)-5-[(4-acetylphenyl)hydrazinylidene]-4-methyl-2,6-dioxo-1-prop-2-enylpyridine-3-carbonitrile has been found to induce apoptosis in cancer cells, indicating its potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (5E)-5-[(4-acetylphenyl)hydrazinylidene]-4-methyl-2,6-dioxo-1-prop-2-enylpyridine-3-carbonitrile in lab experiments is its ability to selectively inhibit specific enzymes or receptors, making it a useful tool for studying their functions. However, one of the limitations of using (5E)-5-[(4-acetylphenyl)hydrazinylidene]-4-methyl-2,6-dioxo-1-prop-2-enylpyridine-3-carbonitrile is its potential toxicity, which can limit its use in certain applications.

Future Directions

There are several future directions for the study of (5E)-5-[(4-acetylphenyl)hydrazinylidene]-4-methyl-2,6-dioxo-1-prop-2-enylpyridine-3-carbonitrile, including its potential applications in drug discovery, enzymology, and cancer research. Further studies are needed to determine the full extent of its potential applications and to optimize its use in various research fields.
In conclusion, (5E)-5-[(4-acetylphenyl)hydrazinylidene]-4-methyl-2,6-dioxo-1-prop-2-enylpyridine-3-carbonitrile is a chemical compound that has shown promising results in various scientific research fields. Its potential applications in drug discovery, enzymology, and cancer research make it an important compound for further study. However, its potential toxicity should be taken into consideration when using it in lab experiments.

Synthesis Methods

The synthesis of (5E)-5-[(4-acetylphenyl)hydrazinylidene]-4-methyl-2,6-dioxo-1-prop-2-enylpyridine-3-carbonitrile involves the reaction between 4-acetylphenylhydrazine and 4-methyl-2,6-dioxo-1-prop-2-enylpyridine-3-carbonitrile in the presence of a suitable catalyst. The reaction is carried out under specific conditions, and the resulting product is purified using various techniques such as recrystallization and column chromatography.

Scientific Research Applications

(5E)-5-[(4-acetylphenyl)hydrazinylidene]-4-methyl-2,6-dioxo-1-prop-2-enylpyridine-3-carbonitrile has been studied for its potential applications in various scientific research fields such as medicinal chemistry, biochemistry, and molecular biology. It has been found to have several potential applications in these fields, including its use as a molecular probe, enzyme inhibitor, and anticancer agent.